Cas no 2172072-44-3 (4-(1-methyl-1H-imidazol-2-yl)pyrrolidin-3-ol)

• Product Name: 4-(1-methyl-1H-imidazol-2-yl)pyrrolidin-3-ol
• CAS No: 2172072-44-3
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5566061
• PubChem ID: 165593815
• Update Time: 2025-07-31

4-(1-methyl-1H-imidazol-2-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1626310
• 4-(1-methyl-1H-imidazol-2-yl)pyrrolidin-3-ol
• 2172072-44-3

• Inchi： 1S/C8H13N3O/c1-11-3-2-10-8(11)6-4-9-5-7(6)12/h2-3,6-7,9,12H,4-5H2,1H3
• InChI Key： VWKLQCBABLDMKQ-UHFFFAOYSA-N
• SMILES： OC1CNCC1C1=NC=CN1C

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 50.1Ų

Additional information on 4-(1-methyl-1H-imidazol-2-yl)pyrrolidin-3-ol

Introduction to 4-(1-methyl-1H-imidazol-2-yl)pyrrolidin-3-ol (CAS No. 2172072-44-3)

4-(1-methyl-1H-imidazol-2-yl)pyrrolidin-3-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 2172072-44-3, has garnered attention due to its role as a key intermediate in the synthesis of various pharmacologically relevant molecules. The structural motif combines a pyrrolidine ring with a methyl-substituted imidazole moiety, which is a common feature in many bioactive scaffolds. Such structural features often contribute to the compound's ability to interact with biological targets, making it a valuable candidate for further exploration in drug discovery and development.

The pyrrolidine core is a privileged scaffold in medicinal chemistry, known for its versatility in mimicking natural products and its ability to occupy specific binding pockets in biological macromolecules. The presence of the 1-methyl-1H-imidazol-2-yl substituent introduces additional functional groups that can modulate the electronic properties and binding affinity of the molecule. This combination of structural elements suggests that 4-(1-methyl-1H-imidazol-2-yl)pyrrolidin-3-ol may exhibit a range of biological activities, depending on the specific derivatives and analogs synthesized from it.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of this compound with various biological targets. Studies have indicated that the imidazole ring can serve as a hydrogen bond acceptor, while the pyrrolidine nitrogen atoms can act as hydrogen bond donors. These interactions are crucial for the compound's binding affinity and specificity, making it an attractive candidate for further pharmacological investigation.

In the context of drug discovery, 4-(1-methyl-1H-imidazol-2-yl)pyrrolidin-3-ol has been explored as a precursor in the synthesis of potential therapeutic agents. Its structural framework allows for modifications at multiple positions, enabling the creation of libraries of derivatives with tailored biological properties. For instance, substituents introduced at the 3-position of the pyrrolidine ring or at various positions along the imidazole ring can significantly alter the pharmacokinetic and pharmacodynamic profiles of the resulting compounds.

One particularly intriguing aspect of this compound is its potential application in targeting neurological disorders. The combined presence of pyrrolidine and imidazole moieties is reminiscent of many molecules that have shown efficacy in treating conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Preliminary studies have suggested that derivatives of 4-(1-methyl-1H-imidazol-2-yl)pyrrolidin-3-ol may interact with neurotransmitter receptors and ion channels, potentially leading to novel therapeutic strategies.

The synthesis of 4-(1-methyl-1H-imidazol-2-yl)pyrrolidin-3-ol involves multi-step organic reactions, typically starting from commercially available precursors such as 1-methylimidazole and pyrrolidine derivatives. The reaction pathway often includes functional group transformations such as alkylation, oxidation, and reduction steps to achieve the desired product. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in downstream applications.

From a regulatory perspective, 4-(1-methyl-1H-imidazol-2-yl)pyrrolidin-3-ol (CAS No. 2172072-44-3) is subject to standard guidelines for chemical substances used in pharmaceutical research. Ensuring compliance with Good Manufacturing Practices (GMP) and other regulatory requirements is essential for researchers working with this compound. This includes proper documentation of synthetic routes, quality control measures, and adherence to safety protocols.

The role of computational tools in understanding the properties of 4-(1-methyl-1H-imidazol-2-ylyl)pyrrolidin]3] ol cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational flexibility and electronic structure. These insights are invaluable for designing experiments aimed at optimizing its biological activity. Additionally, virtual screening techniques have been employed to identify potential binding partners and assess their interaction modes.

In conclusion,4-(1-methyl-H-imidazol]2-ylyl)pnrroli[3] ol represents a promising scaffold for pharmaceutical innovation Its unique structural features offer opportunities for designing molecules with enhanced therapeutic efficacy safety profiles Furthermore ongoing research continues uncover new applications this compound serves as cornerstone medicinal chemistry